Cas no 124-07-2 (Octanoic acid)

Octanoic acid is a medium-chain fatty acid with applications in various industries due to its chemical stability and versatility. This compound exhibits a moderate chain length, allowing it to exhibit properties of both short- and long-chain fatty acids, making it suitable for use as an intermediate in the synthesis of other chemicals or as a component in formulations requiring mild acidity.

Octanoic acid structure

Product name:Octanoic acid

CAS No:124-07-2

MF:C₈H₁₆O₂

MW:144.21

MDL:MFCD00004429

CID:36114

PubChem ID:379

Octanoic acid Chemical and Physical Properties

Names and Identifiers

- Octanoic acid
- C8:0 ACID
- C8 ACID
- CAPRYLIC ACID
- CARBOXYLIC ACID C8
- FEMA 2799
- N-CAPRYLIC ACID
- N-OCTOIC ACID
- N-OCTYLIC ACID
- OCTIC ACID
- OCTOIC ACID
- OCTYLIC ACID
- RARECHEM AL BO 0185
- 1-heptanecarboxylicacid
- 1-octanoic acid
- acidecaprylique
- acideoctanoique
- Caprylic Acid (Octanoic Acid)
- CAPRYLIC ACID(AS)
- n-Octanoic acid
- Octanoic acid (Caprylic)
- Acid C8,Caprylic acid
- CAPRYLIC ACID (C8)
- CAPRYLIC ACID NATURAL
- heptane-7-carboxylic acid
- NATURAL CAPRYLIC ACID FEMA NO.2799
- neo-fat 8
- Octanoic acid (Caprylic)1000µg
- OCTANOIC ACID FOR SYNTHESIS
- Octocapric Acid
- NAA82
- OCTANE
- Emery657
- octanoic
- acid c-8
- Lunac8-95
- C8
- neo-fat8
- Emery 657
- 1-heptanecarboxylic acid
- SMR001252279
- octylate
- 1-heptanecarboxylate
- CH3-[CH2]6-COOH
- octanoate
- Acidum octanocium
- n-octoate
- C8:0
- CH3-[CH2]6-COO(-)
- MLS002415762
- MLSMR
- caprylate
- Kaprylsaeure
- Octansaeure
- octanoic acid, ion(1-)
- caprilate
- 8:0
- n-octylate
- n-caprylate
- Acido octanoico
- OCTANOIC ACID (CAPRYLIC ACID)
- n-octanoate
- Acide octanoique
- NSC5024
- QSPL 011
- HY-41417
- AI3-04162
- fatty acid 8:0
- Octanoic acid, >=98%
- NCGC00090957-02
- Tox21_300345
- Kyselina kaprylova [Czech]
- 43FDA9D7-2300-41E7-A373-A34F25B81553
- DB04519
- OCTANOIC ACID [MART.]
- OCTANOIC ACID (MART.)
- SR-01000865607-2
- HSDB 821
- QSPL 184
- caprylsaure
- C-8 acid
- STL282742
- DTXSID3021645
- Heptane-1-carboxylic acid
- SCHEMBL3933
- CAS-124-07-2
- LMFA01010008
- 287111-23-3
- OCTANOIC ACID [WHO-DD]
- 287111-08-4
- D05220
- FA(8:0)
- EN300-21305
- Octanoic acid, analytical standard
- CAPRYLIC ACID (EP MONOGRAPH)
- CAPRYLIC ACID [EP IMPURITY]
- CHEMBL324846
- USEPA/OPP Pesticide Code:128919
- n-octanoicacid
- UNII-OBL58JN025
- NCIOpen2_009358
- EC 204-677-5
- CAPRYLIC ACID [NF]
- NSC 5024
- OCTANOIC ACID [INN]
- Kortacid-0899
- Lunac 8-98
- CAPRYLIC ACID (EP IMPURITY)
- CH3-(CH2)6-COOH
- NS00008861
- Tox21_201279
- CAPRYLIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
- n-heptanecarboxylic acid
- Caprylic acid-8-13C
- Hexacid 898
- CAPRYLIC ACID [MI]
- Enantic acid
- EDENOR C 8-98-100
- CHEBI:28837
- CAPRYLIC ACID [EP MONOGRAPH]
- CAPRYLIC ACID (CONSTITUENT OF SAW PALMETTO)
- Caprylic acid, European Pharmacopoeia (EP) Reference Standard
- Prifac 2901
- Octanoic acid [USAN:INN]
- 68937-74-6
- Acid C8
- NCGC00090957-03
- Octanoic acid, >=99%
- NCIOpen2_002902
- OCTANOIC ACID [USAN]
- CAPRYLIC ACID [USP-RS]
- Lunac 8-95
- Acidum octanocium [Latin]
- Kyselina kaprylova
- Acidum octanocium (Latin)
- BP-27909
- CAPRYLIC ACID [VANDF]
- Octanoic acid (USAN/INN)
- J-005040
- n-octic acid
- Acido octanoico [Spanish]
- STR10050
- AKOS000118802
- Octanoic acid-7-13C
- Octanoic acid, for synthesis, 99.5%
- NCGC00090957-01
- OCTANOIC ACID [HSDB]
- EINECS 204-677-5
- NCGC00090957-04
- OCTANOIC ACID [II]
- IS_D15-OCTANOIC ACID
- Z104495238
- Prifac-2901
- O0027
- OCTANOIC ACID [FHFI]
- Octanoic acid, certified reference material, TraceCERT(R)
- NAA 82
- OBL58JN025
- Acide octanoique [French]
- bmse000502
- FEMA No. 2799
- Caprylic acid (natural)
- Caprylic acid (NF)
- BRD-K35170555-001-07-9
- CS-0016549
- 4-02-00-00982 (Beilstein Handbook Reference)
- caprylic-acid
- BRN 1747180
- MFCD00004429
- WLN: QV7
- Octanoic acid (USAN)
- CCRIS 4689
- SBI-0633446.0002
- HMS2270A23
- Caprylic Acid (Octanoic Acid), Pharmaceutical Secondary Standard; Certified Reference Material
- DTXCID501645
- CAPRYLIC ACID (USP-RS)
- Octanoic acid, ?99%
- 124-07-2
- GTPL4585
- C06423
- SR-01000865607
- acidum octanoicum
- Octanoic acid, >=98%, FG
- Kortacid 0899
- octanic acid
- Octanoic acid, natural, >=98%, FG
- Octanoic acid, >=96.0%
- 287111-06-2
- NCGC00258831-01
- Caprylsaeure
- OCTANOIC ACID (II)
- NSC-5024
- BDBM50485608
- NCGC00090957-05
- BRD-K35170555-001-09-5
- Caprylic acid, United States Pharmacopeia (USP) Reference Standard
- Q409564
- s6296
- NCGC00254446-01
- Tox21_111045
- Copper as octanoate
- FA 8:0
- 0ctanoic acid
- MDL： MFCD00004429
- Inchi： 1S/C8H16O2/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H,9,10)
- InChI Key： WWZKQHOCKIZLMA-UHFFFAOYSA-N
- SMILES： CCCCCCCC(O)=O
- BRN： 1747180

Computed Properties

Exact Mass: 144.11503g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 144.11503g/mol
Monoisotopic Mass: 144.11503g/mol
Topological Polar Surface Area: 37.3Å²
Heavy Atom Count: 10
Complexity: 89.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Odor: FAINT, FRUITY-ACID ODOR
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
Viscosity: 5.74 mPa.sec
Heat of Combustion: -4,799.9 kJ/mol
Surface Tension: 23.7 dyn/cm
Dissociation Constants: pKa = 4.895 at 25 °C
Taste: Slightly sour taste
Color/Form: A colorless transparent liquid with a sweat odor.
Density: 0.91 g/mL at 25 °C(lit.)
Melting Point: 15-17 °C (lit.)
Boiling Point: 238°C(lit.)
Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c
Refractive Index: n20/D 1.428(lit.)
PH: 4 (0.2g/l, H2O, 20℃)
Solubility: 0.68g/l
Water Partition Coefficient: 0.68 g/L (20 ºC)
Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, oxidizing agents. Flammable.
PSA: 37.30000
LogP: 2.43150
FEMA: 2799
Solubility: It can be dissolved in ether, chloroform, carbon disulfide, petroleum ether, glacial acetic acid, ethyl acetate and other organic solvents. Dissolve 0.068g in 100g water at 20 ℃ and 0.113g at 60 ℃. At 14.4 ℃, water dissolved 3.88% in octanoic acid. Dissolve 770g in 100g benzene at 10 ℃. Dissolve 262g in 100g ethanol at 0 ℃ and 1035g at 10 ℃. Dissolve 280g in 100g Isopropanol at 0 ℃ and 990g at 10 ℃.
pka: 4.89(at 25℃)
Merck: 1765
Vapor Pressure: 1 mmHg ( 78 °C)

Octanoic acid Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 3265 8/PG 3
WGK Germany：1
Hazard Category Code： 34
Safety Instruction： S26-S36/39-S45-S36/37/39-S25
RTECS：RH0175000
Hazardous Material Identification：
Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
HazardClass：8
Risk Phrases：R34
Explosive Limit：1%(V)
PackingGroup：III
Toxicity：LD50 orally in rats: 10,080 mg/kg (Jenner)
Packing Group：III
Packing Group：III
TSCA：Yes
Safety Term：8
Hazard Level：8

Octanoic acid Customs Data

Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Octanoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O0027-25ml	Octanoic acid	124-07-2	98.0%(GC&T)	25ml	¥120.0	2023-09-02
SHENG KE LU SI SHENG WU JI SHU	sc-215618B-10kg	Octanoic acid,	124-07-2	>98%	10kg	￥2369.00	2023-09-05
Enamine	EN300-21305-50.0g	octanoic acid	124-07-2	95.0%	50.0g	$45.0	2025-02-19
Enamine	EN300-21305-5.0g	octanoic acid	124-07-2	95.0%	5.0g	$26.0	2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O815196-500ml	n-Octanoic acid	124-07-2	AR,99%	500ml	￥59.00	2022-10-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W279927-SAMPLE-K	Octanoic acid	124-07-2	natural, ≥98%, FG		587.6	2021-05-17
Apollo Scientific	OR6008-100g	Octanoic acid	124-07-2		100g	£79.00	2023-08-31
TRC	O237880-50g	Octanoic Acid	124-07-2		50g	$ 138.00	2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T3946-500 mg	Caprylic acid	124-07-2	99.43%	500MG	￥395.00	2022-02-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	07754-50MG	Octanoic acid	124-07-2		50mg	¥1508.89	2025-01-10